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Compound of Interest

Compound Name: Tert-butyl 2-hydroxyacetate

Cat. No.: B1279748 Get Quote

An In-depth Technical Guide to the Stability and Storage of Tert-butyl 2-hydroxyacetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tert-butyl 2-hydroxyacetate, also known as tert-butyl glycolate, is a versatile building block in

organic synthesis, finding applications in the pharmaceutical and materials science industries.

[1] Its stability during storage and handling is crucial for ensuring the integrity and

reproducibility of experimental results. This guide provides a comprehensive overview of the

stability and recommended storage conditions for tert-butyl 2-hydroxyacetate, including

potential degradation pathways and analytical methodologies for assessing its purity.

Recommended Storage and Handling
Proper storage and handling are paramount to maintaining the quality of tert-butyl 2-
hydroxyacetate.

Storage Conditions Summary
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Parameter Recommendation Source(s)

Temperature
Long-term: 2-8°C. Short-term:

10-25°C.
[1][2]

Atmosphere
Store in a dry, well-ventilated

area.
[2]

Container
Keep in a tightly-closed

container.
[2]

Light Keep in a dark place.

Handling Precautions:

Handle in a well-ventilated area.[2]

Avoid contact with skin, eyes, and clothing.[2]

Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

[2]

Avoid ingestion and inhalation.[3]

Wash hands thoroughly after handling.[2]

Keep away from sources of ignition as vapors may form explosive mixtures with air.[3]

Chemical Stability and Degradation
The stability of tert-butyl 2-hydroxyacetate is influenced by several factors, including

temperature, pH, and the presence of incompatible materials.

Incompatible Materials:

Strong Oxidizing Agents: May cause a vigorous reaction.[2]

Acids: Can catalyze hydrolysis.[3][4]
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Strong Bases: Can promote hydrolysis.[3]

Degradation Pathways:

The primary degradation pathway for tert-butyl 2-hydroxyacetate is hydrolysis, which can be

catalyzed by both acids and bases. Thermal decomposition can also occur at elevated

temperatures.

Hydrolysis: The ester linkage is susceptible to cleavage, yielding glycolic acid and tert-

butanol. Under acidic conditions, the reaction proceeds via protonation of the carbonyl

oxygen, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack

by water. The subsequent loss of the stable tert-butyl carbocation, which is then

deprotonated to isobutylene, drives the reaction forward.

Thermal Decomposition: At high temperatures, tert-butyl 2-hydroxyacetate can

decompose. While specific studies on this compound are limited, thermal decomposition of

similar tert-butyl esters is known to produce isobutylene and the corresponding carboxylic

acid.[5] Hazardous decomposition products include carbon oxides.[2]

Degradation Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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